3-(4-Chlorophenyl)sulfonyl-6-fluoro-1-[(4-methoxyphenyl)methyl]quinolin-4-one

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-6-fluoro-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C23H17ClFNO4S/c1-30-18-7-2-15(3-8-18)13-26-14-22(23(27)20-12-17(25)6-11-21(20)26)31(28,29)19-9-4-16(24)5-10-19/h2-12,14H,13H2,1H3
• InChI Key: ZAOZMJHMFISNQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C(C(=O)C3=C2C=CC(=C3)F)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H17ClFNO4S
• Molecular Weight: 457.9 g/mol
• CAS No.: 866810-39-1

Description

This compound is a quinoline derivative. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in many areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Chemical Reactions Analysis

Quinoline derivatives can undergo a variety of chemical reactions. For instance, they can participate in catalytic protodeboronation. The specific reactions that this compound can undergo would depend on the conditions and reagents used.

Mechanism of Action

The mechanism of action of quinoline derivatives can vary widely depending on their specific structures and the biological targets they interact with. Some quinoline derivatives are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Future Directions

Quinoline derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could explore the synthesis, properties, and potential applications of this specific compound.